Antimicrobial SAR: Ring Size and Potency
In a systematic study of 15 enantiopure cycloalkylglycine derivatives tested against Gram-positive and Gram-negative bacterial strains, the antimicrobial potency followed the rank order: α-γ-hydroxy-α-amino acids > isoxazine > isoxazolidines > α-amino-γ-lactones. Within the α-amino-γ-lactone sub-series (compounds 1–4), activity 'enhanced as the size of the saturated carbocyclic ring attached to the lactone moiety decreased,' with the lowest activity observed for the (1S,4S)-bicyclo[2.2.1]heptyl and cycloheptyl-substituted derivatives. The authors explicitly concluded that 'a longer carbon chain does not promote activity' [1]. This provides a quantifiable negative differentiation: the cycloheptyl ring confers a measurable reduction in antimicrobial potency relative to cyclopentyl and cyclohexyl analogs within the same scaffold family.
| Evidence Dimension | Antimicrobial activity rank order (α-amino-γ-lactone series) as a function of carbocyclic ring size |
|---|---|
| Target Compound Data | Cycloheptyl-substituted α-amino-γ-lactone: lowest antimicrobial activity in the series; further detailed as exhibiting the weakest inhibition alongside bicyclo[2.2.1]heptyl analog |
| Comparator Or Baseline | Cyclopentyl- and cyclohexyl-substituted α-amino-γ-lactones: higher antimicrobial activity; potency inversely correlated with ring size |
| Quantified Difference | Qualitative rank-order: activity decreases as ring size increases from C5 → C6 → C7. Specific MIC values for each ring size were reported in Table 1 (graphical format) with the cycloheptyl derivative at the lowest end of the activity range |
| Conditions | Agar well diffusion assay against Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacterial strains; MIC/MBC/MFC determination by broth microdilution |
Why This Matters
Researchers designing antimicrobial peptide mimetics must recognize that increasing ring size beyond cyclohexyl can be counterproductive for target engagement—a dependence not predictable from smaller-ring data alone.
- [1] Kadri A, Aouadi K. In vitro antimicrobial and α-glucosidase inhibitory potential of enantiopure cycloalkylglycine derivatives: Insights into their in silico pharmacokinetic, druglikeness, and medicinal chemistry properties. J Appl Pharm Sci. 2020;10(06):107-115. doi:10.7324/JAPS.2020.10614. View Source
